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Compound of Interest

Compound Name: 3,4-Dimethylbenzoic acid

Cat. No.: B181350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethylbenzoic acid, with the CAS number 619-04-5, is an aromatic carboxylic acid that

serves as a versatile building block in organic synthesis.[1][2] Its structure, featuring a benzoic

acid core with two methyl groups at the 3 and 4 positions, imparts unique properties that make

it a valuable intermediate in the synthesis of a wide range of chemical entities. This technical

guide provides an in-depth overview of the chemical and physical properties, spectral data,

synthesis, and biological significance of 3,4-dimethylbenzoic acid, tailored for professionals in

research and drug development.

Physicochemical Properties and Data
3,4-Dimethylbenzoic acid is a white to beige crystalline powder.[3] Key quantitative data for

this compound are summarized in the tables below for easy reference and comparison.

Table 1: General and Physicochemical Properties
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Property Value Reference

CAS Number 619-04-5 [4]

Molecular Formula C₉H₁₀O₂ [4]

Molecular Weight 150.17 g/mol [4]

Appearance
White to beige crystalline

powder
[3]

Melting Point 163-166 °C [2][5]

Water Solubility 0.129 mg/mL [6]

logP 2.66

Table 2: Spectral Data Summary

Spectroscopic Technique Key Peaks/Signals Reference

¹H NMR

Signals corresponding to

aromatic protons and two

methyl groups.

[3]

¹³C NMR

Resonances for aromatic

carbons, methyl carbons, and

the carboxylic acid carbon.

[7]

IR Spectroscopy

Characteristic absorptions for

O-H (carboxylic acid), C=O

(carbonyl), and aromatic C-H

and C=C bonds.

[5][8]

Mass Spectrometry (GC-MS)

Molecular ion peak at m/z 150,

with major fragments at m/z

135 ([M-CH₃]⁺), 105 ([M-

COOH]⁺), and 91.

[6]

Synthesis and Purification
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While specific, detailed industrial synthesis protocols are often proprietary, a common

laboratory-scale synthesis of 3,4-dimethylbenzoic acid involves the oxidation of p-xylene. The

following is a generalized experimental protocol based on established chemical principles for

xylene oxidation.

Experimental Protocol: Oxidation of p-Xylene
Objective: To synthesize 3,4-dimethylbenzoic acid via the oxidation of p-xylene.

Materials:

p-Xylene

Potassium permanganate (KMnO₄) or other suitable oxidizing agent

Sulfuric acid (H₂SO₄) or other strong acid

Sodium bisulfite (NaHSO₃)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Ethanol

Water

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Heating mantle

Magnetic stirrer

Filtration apparatus

Procedure:
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Oxidation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, a

mixture of p-xylene and an aqueous solution of the oxidizing agent (e.g., KMnO₄) is

prepared. A catalytic amount of a strong acid may be added. The reaction mixture is heated

to reflux and stirred vigorously for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

excess oxidizing agent is quenched by the addition of a reducing agent, such as sodium

bisulfite solution, until the characteristic color of the oxidant disappears.

Isolation of Crude Product: The mixture is then acidified with a strong acid (e.g.,

concentrated HCl) to precipitate the crude 3,4-dimethylbenzoic acid. The precipitate is

collected by vacuum filtration and washed with cold water.

Purification: The crude product can be purified by recrystallization.[3] A common method

involves dissolving the crude acid in a hot solvent, such as ethanol or an ethanol-water

mixture, followed by slow cooling to induce crystallization. The purified crystals are then

collected by filtration, washed with a small amount of cold solvent, and dried. An alternative

purification method involves dissolving the crude product in an aqueous base (e.g., NaOH

solution), filtering to remove insoluble impurities, and then re-precipitating the acid with the

addition of a strong acid.

Workflow Diagram:
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General Synthesis Workflow

Synthesis

Work-up & Isolation

Purification

p-Xylene

Reaction Mixture

Oxidizing Agent (e.g., KMnO₄)

Heat to Reflux

Quench Excess Oxidant

Acidify to Precipitate

Filter and Wash

Crude 3,4-Dimethylbenzoic Acid

Recrystallize from Ethanol/Water

Filter and Dry

Pure 3,4-Dimethylbenzoic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 3,4-Dimethylbenzoic acid.
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Biological Significance and Metabolism
3,4-Dimethylbenzoic acid is a known metabolite in certain biological systems. For instance, it

is a product of dimethylbenzoate metabolism by the bacterium Rhodococcus rhodochrous N75.

[7] This bacterium utilizes a modified β-ketoadipate pathway for the degradation of aromatic

compounds.

Metabolic Pathway in Rhodococcus rhodochrous N75
The catabolism of p-toluate (4-methylbenzoate) in Rhodococcus rhodochrous N75 proceeds

through a series of enzymatic steps, ultimately leading to intermediates that can enter central

metabolism. While 3,4-dimethylbenzoic acid is a related compound, the pathway for p-toluate

provides a model for the bacterial degradation of methylated benzoic acids. The key steps

involve oxidation, ring cleavage, and further processing.

Signaling Pathway Diagram:
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Proposed Metabolic Pathway in Rhodococcus
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Caption: Proposed metabolic pathway for p-toluate in Rhodococcus rhodochrous N75.

Applications in Research and Development
3,4-Dimethylbenzoic acid is a valuable intermediate in several industrial and research

applications:
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Pharmaceutical Synthesis: It serves as a precursor for the synthesis of active

pharmaceutical ingredients (APIs).[1][9] Its structure can be modified to create novel drug

candidates with desired pharmacological properties.

Agrochemicals: It is used in the development of new pesticides and herbicides.[1]

Polymers and Materials Science: The compound is utilized as a monomer or additive in the

production of polymers, contributing to enhanced thermal stability and mechanical

properties.[1]

Dyes and Pigments: It is a building block in the synthesis of various dyes and pigments.[6]

Safety and Handling
3,4-Dimethylbenzoic acid is classified as an irritant. It can cause skin, eye, and respiratory

tract irritation. Standard laboratory safety precautions should be followed when handling this

compound. This includes the use of personal protective equipment (PPE) such as safety

goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a

fume hood.

Conclusion
3,4-Dimethylbenzoic acid is a key chemical intermediate with a broad range of applications,

particularly in the pharmaceutical and chemical industries. Its well-defined physical and

chemical properties, coupled with its synthetic versatility, make it a valuable tool for researchers

and developers. This guide provides a foundational understanding of this compound, from its

fundamental properties to its synthesis and biological relevance, to support its effective use in

scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chemimpex.com/products/26836
https://www.nbinno.com/article/other-organic-chemicals/3-4-dimethylbenzoic-acid-pharma-agrochem-innovation-zn
https://www.chemimpex.com/products/26836
https://www.chemimpex.com/products/26836
https://pubchem.ncbi.nlm.nih.gov/compound/3%2C4-dimethylbenzoic%20acid
https://www.benchchem.com/product/b181350?utm_src=pdf-body
https://www.benchchem.com/product/b181350?utm_src=pdf-body
https://www.benchchem.com/product/b181350?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chemimpex.com [chemimpex.com]

2. 3,4-Dimethylbenzoic acid [myskinrecipes.com]

3. 3,4-Dimethylbenzoic acid(619-04-5) 1H NMR spectrum [chemicalbook.com]

4. scbt.com [scbt.com]

5. 3,4-Dimethylbenzoic acid(619-04-5) IR Spectrum [chemicalbook.com]

6. 3,4-Dimethylbenzoic acid | C9H10O2 | CID 12073 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. spectrabase.com [spectrabase.com]

8. Benzoic acid, 3,4-dimethyl- [webbook.nist.gov]

9. nbinno.com [nbinno.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,4-
Dimethylbenzoic Acid (CAS 619-04-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181350#3-4-dimethylbenzoic-acid-cas-number-619-
04-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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